2-butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one

• Molecular Formula: C14H24N2OS
• Molecular Weight: 268.42 g/mol
• IUPAC Name: 2-butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C14H24N2OS/c1-4-6-8-9-12-11(3)15-14(16-13(12)17)18-10-7-5-2/h4-10H2,1-3H3,(H,15,16,17)
• InChI Key: GEOQLHKANOUEFK-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCC1=C(NC(=NC1=O)SCCCC)C

Description

2-Butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one is a chemical compound that belongs to the class of pyrimidinones. It is a heterocyclic compound that has a pyrimidine ring and a sulfanyl group attached to it. This compound has been of great interest to the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. Caspases are a family of proteases that play a key role in the process of apoptosis. Activation of the caspase pathway leads to the cleavage of various proteins and ultimately results in cell death. Additionally, 2-butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This inhibition is thought to occur through the suppression of NF-kappaB activation.
Biochemical and Physiological Effects:
Studies have shown that 2-butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the replication of certain viruses. Additionally, this compound has been shown to have antioxidant properties. Studies have shown that it can scavenge free radicals and protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one in lab experiments is its potential as an anti-cancer agent. It has been shown to induce apoptosis in cancer cells and may have potential as a chemotherapeutic agent. Another advantage is its potential as an anti-inflammatory agent. It has been shown to inhibit the production of pro-inflammatory cytokines and may have potential as an anti-inflammatory drug. However, one limitation of using this compound in lab experiments is its limited solubility in water. This can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of 2-butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one. One direction is the study of its potential as an anti-cancer agent. Further studies are needed to determine its efficacy in different types of cancer and to optimize its dosage and delivery. Another direction is the study of its potential as an anti-inflammatory agent. Further studies are needed to determine its efficacy in different inflammatory conditions and to optimize its dosage and delivery. Additionally, further studies are needed to determine the mechanism of action of this compound and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of 2-butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one can be achieved through a multi-step process. The first step involves the reaction of 2-cyano-6-methyl-4-pentylpyridine with butyl mercaptan in the presence of a base such as sodium hydroxide. This reaction yields 2-butylsulfanyl-6-methyl-4-pentylpyridine. The second step involves the cyclization of 2-butylsulfanyl-6-methyl-4-pentylpyridine with urea in the presence of a base such as potassium carbonate. This reaction yields 2-butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one.

Scientific Research Applications

2-Butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one has potential applications in various fields of scientific research. It has been studied for its potential as an anti-cancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. It has also been studied for its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, 2-butylsulfanyl-6-methyl-5-pentyl-1H-pyrimidin-4-one has been studied for its potential as an anti-viral agent. Studies have shown that this compound can inhibit the replication of certain viruses such as HIV-1.